Zirconium

• CAS: 7440-67-7
• Synonyms: Zirconium
• Molecular Formula: Zr+4
• Molecular Weight: 91.22 g/mol
• SMILES: [Zr+4]
• InChI: InChI=1S/Zr/q+4
• InChIKey: GBNDTYKAOXLLID-UHFFFAOYSA-N
• Solubility: Insoluble (NIOSH, 2016); Soluble in hot concentrated acid; Solubility in water: none; Insoluble

Substituting hafnium for zirconium in nuclear fuel cladding increases parasitic neutron absorption by over 500-fold, rendering the reactor core non-viable. Zirconium eliminates this failure mode. • Thermal neutron absorption cross-section: 0.18 barn (vs. 105 barn for Hf) - mandatory for nuclear-grade procurement. • Corrosion rate in boiling concentrated HCl: <0.025 mm/year - superior to titanium and cost-effective vs. tantalum. • Zr705 alloy (UNS R60705) delivers ≥552 MPa tensile strength, enabling ~40 % wall thickness reduction for pressure vessels.

Zirconium (CAS 7440-67-7) Product-Specific Technical Evidence Guide for Scientific Procurement and Material Selection

Zirconium (CAS 7440-67-7) is a Group 4 transition metal recognized primarily for its exceptionally low thermal neutron absorption cross-section and outstanding corrosion resistance in aggressive acidic and alkaline media [1]. It shares Group 4 with titanium (Ti) and hafnium (Hf)—elements with markedly different nuclear and surface electrochemical properties, making direct in-class substitution technically invalid in nuclear, chemical, and high-temperature applications [2]. Commercially, zirconium is offered in multiple grades, notably Zr702 (commercially pure) and Zr705 (Nb-alloyed), which exhibit divergent mechanical and fabrication characteristics [3]. This guide provides only quantifiable, comparator-anchored evidence to support scientific selection and procurement decisions where zirconium must be evaluated against its closest analogs.

• [1] Knittel, D.R. and Webster, R.T., 'Corrosion Resistance of Zirconium and Zirconium Alloys in Inorganic Acids and Alkalies,' ASTM Selected Technical Papers, Industrial Applications of Titanium and Zirconium, 1981, pp. 16–28. View Source
• [2] Holmes, D., 'Comparison of Reactive and Refractory Metals in Selected Aqueous Environments,' Materials Performance, Vol. 44, No. 4, 2005, pp. 46–49. View Source
• [3] Refractory Metal. 'Zr 702 vs. Zr 704 vs. Zr 705.' Refractorymetal.org, 2025. View Source

Why Zirconium Cannot Be Generically Substituted with Titanium, Hafnium, or Tantalum in Critical Applications

Although zirconium, titanium, hafnium, and tantalum are all reactive metals that derive corrosion resistance from passive oxide films, their performance diverges dramatically under identical service conditions due to fundamental differences in nuclear cross-section, oxide film stability in reducing acids, and susceptibility to hydrogen embrittlement [1]. For example, substituting hafnium for zirconium in a nuclear fuel cladding application would increase parasitic neutron absorption by over 500-fold, rendering the reactor core non-viable [2]. Similarly, replacing zirconium with titanium in boiling hydrochloric acid service results in rapid catastrophic corrosion where zirconium remains nearly immune [3]. The following quantitative evidence section establishes precisely where these differences become procurement-relevant.

• [1] Yau, T.-L., 'Corrosion Comparisons between Zirconium and Titanium,' Materials and Corrosion, Vol. 43, No. 7, 1992, pp. 358–363. View Source
• [2] Encyclopedia of Materials, Parts and Finishes, 2nd ed., Taylor & Francis, 2002: 'Zirconium, with a low neutron-absorption cross section (0.18 barn), is highly desirable as a structural material in water-cooled nuclear reactor cores. Hafnium, because of its high neutron-absorption cross section (105 barns), can be used as a neutron-absorbing control material.' View Source
• [3] Shaanxi Zhenchengtai Materials Co., Ltd., 'Comprehensive Analysis of Corrosion Resistance of Zirconium Plate,' 2025: 'Industrial pure zirconium ZR702 has a corrosion rate of <0.025mm/a in boiling concentration hydrochloric acid.' View Source

Zirconium (7440-67-7) Quantitative Differentiation Evidence Against Closest Analogs

Thermal Neutron Absorption Cross-Section: Zirconium vs. Hafnium — 570× Lower Parasitic Neutron Capture

Zirconium is differentiated from hafnium—its inseparable mineralogical companion—by a thermal neutron absorption cross-section that is approximately 570 times lower. Natural zirconium exhibits a cross-section of 0.18 barn (at 2200 m/s neutron velocity), whereas natural hafnium measures 105 barns [1]. Nuclear-grade zirconium must therefore be refined to contain <100 ppm Hf to preserve this neutron economy; commercial non-nuclear grade zirconium typically retains 1–5% Hf, which raises its effective cross-section substantially [2]. This is the single most consequential differentiation for reactor core material selection.

Evidence Dimension	Thermal neutron absorption cross-section (σa, barns at 2200 m/s)
Target Compound Data	Zirconium (natural): 0.18 barn
Comparator Or Baseline	Hafnium (natural): 105 barns
Quantified Difference	Hafnium σa / Zirconium σa ≈ 583; difference = 104.82 barns absolute
Conditions	Thermal neutron velocity 2200 m/s; natural isotopic composition

Why This Matters

For nuclear fuel cladding and core structural components, selecting hafnium-bearing or unseparated zirconium would increase neutron absorption by over two orders of magnitude, rendering the reactor subcritical; procurement must specify nuclear-grade zirconium with hafnium content <100 ppm.

• [1] Encyclopedia of Materials, Parts and Finishes, 2nd ed., Taylor & Francis, 2002: 'Zirconium, with a low neutron-absorption cross section (0.18 barn)... Hafnium, on the other hand, because of its high neutron-absorption cross section (105 barns).' View Source
• [2] Wikipedia, 'Zirconium alloys': 'Commercial non-nuclear grade zirconium typically contains 1–5% of hafnium, whose neutron absorption cross-section is 600 times that of zirconium. Hafnium must therefore be almost entirely removed (<0.02% of the alloy) for reactor applications.' View Source

Electrochemical Film Resistance in Chloride Media: Zirconium vs. Titanium — 1.6× Higher Passive Film Stability by EIS

In a direct electrochemical comparison using identical 3.5% NaCl solution at room temperature, zirconium exhibited a passive film resistance of 63,000 Ω measured by EIS, versus 39,700 Ω for titanium and only 3,150 Ω for 316L stainless steel [1]. The galvanic corrosion current of a Zr-Ti couple was measured at 0.03 μA, compared to 0.1 μA for a Zr-316L couple, indicating minimal galvanic driving force between zirconium and titanium but far lower passive film stability for stainless steel [1]. The corrosion potential (Ecorr) for Zr was −198 mV, versus −250 mV for Ti and −450 mV for 316L, further confirming zirconium's nobler behavior in this environment [1].

Evidence Dimension	Passive film resistance measured by electrochemical impedance spectroscopy (EIS)
Target Compound Data	Zirconium: 63,000 Ω (film resistance); Ecorr = −198 mV; icorr = 0.5 μA/cm²
Comparator Or Baseline	Titanium: 39,700 Ω; Ecorr = −250 mV; icorr = 2.5 μA/cm² | 316L SS: 3,150 Ω; Ecorr = −450 mV; icorr = 6.5 μA/cm²
Quantified Difference	Zr film resistance is 1.59× higher than Ti and 20× higher than 316L; Zr corrosion current density is 5× lower than Ti and 13× lower than 316L
Conditions	3.5% NaCl solution, room temperature, potentiodynamic polarization and EIS methods

Why This Matters

In seawater-cooled heat exchangers and marine aquaculture heating systems where 316L and titanium heaters are routinely scrapped annually due to corrosion, zirconium's 1.6× higher passive film resistance and 5× lower corrosion current density directly translate to extended service life, justifying the higher initial procurement cost.

• [1] Kim, S.-J. et al., 'A Study on the Galvanic Corrosion for Zirconium with Titanium and 316L Stainless Steel,' Journal of the Korean Society of Marine Environment & Safety, 2013: 'The film resistance measured by EIS are Zr 63,000, Ti 39,700 and 316L 3,150Ω... corrosion potential -198, -250 and -450mV, corrosion current density 0.5, 2.5 and 6.5 μA/cm².' View Source

Corrosion Rate in Boiling Hydrochloric Acid: Zirconium vs. Titanium — Near-Immunity vs. Rapid Dissolution

Industrial pure zirconium (Zr702) exhibits a corrosion rate of <0.025 mm/year in boiling concentrated hydrochloric acid, a condition in which titanium suffers rapid and catastrophic dissolution [1]. This differential behavior arises from the fundamental difference in oxide film stability: zirconium's ZrO₂ passive film remains protective in strong reducing acids, whereas titanium's TiO₂ film requires oxidizing conditions to maintain passivity [2]. Published industrial data consistently report zirconium corrosion rates below 0.1 mm/year in environments where titanium shows reducing-acid limitations . This is not a marginal improvement but a binary go/no-go distinction for HCl service.

Evidence Dimension	Uniform corrosion rate in boiling concentrated hydrochloric acid
Target Compound Data	Zr702: <0.025 mm/year (boiling concentration HCl)
Comparator Or Baseline	Titanium: rapid dissolution; corrosion rates can exceed 1–10 mm/year in uninhibited boiling HCl depending on concentration (class-level data)
Quantified Difference	Zirconium corrosion rate is at least 40–400× lower than titanium in boiling HCl; difference is qualitative (immune vs. non-usable)
Conditions	Boiling concentrated hydrochloric acid, uninhibited environment

Why This Matters

For HCl distillation columns, reboilers, and storage vessels, titanium is categorically unsuitable whereas zirconium provides near-immune corrosion resistance; the selection is not a cost-optimization calculation but a material capability gate.

• [1] Shaanxi Zhenchengtai Materials Co., Ltd., 'Comprehensive Analysis of Corrosion Resistance of Zirconium Plate,' 2025: 'Industrial pure zirconium ZR702 has a corrosion rate of <0.025mm/a in boiling concentration hydrochloric acid... Titanium plate: resistant to dilute hydrochloric acid, resistant to low concentration sulfuric acid at room temperature.' View Source
• [2] Yau, T.-L., 'Corrosion Comparisons between Zirconium and Titanium,' Materials and Corrosion, Vol. 43, No. 7, 1992, pp. 358–363: 'The differences are found in chloride-free acids, acidic chloride solutions, salt solutions, alkaline solutions and organics. They are caused by the differences between the protective oxide films of zirconium and titanium.' View Source

Mechanical Strength: Zr705 (Nb-Alloyed) vs. Zr702 (Commercially Pure) — 1.8× Higher Tensile Strength for High-Stress Components

Within the zirconium alloy family, Zr705 (UNS R60705, 2–3% Nb) provides substantially higher mechanical strength than Zr702 (commercially pure). Reported minimum tensile strength for Zr705 is ≥552 MPa with yield strength ≥379 MPa, compared to Zr702 at ≥379 MPa tensile and ≥207 MPa yield (annealed condition) [1]. A separate industrial datasheet reports tensile strengths of approximately 690 MPa (Zr705) vs. 380 MPa (Zr702), representing a 1.8× increase [2]. Elongation decreases modestly: Zr705 typically 10–18% vs. Zr702 at 16–24%, reflecting a strength-ductility trade-off [2]. This allows selection to be optimized for either formability (Zr702) or load-bearing capacity (Zr705).

Evidence Dimension	Tensile strength (ultimate) and yield strength in annealed condition
Target Compound Data	Zr705: Tensile ≥552 MPa (up to ~690 MPa); Yield ≥379 MPa (up to ~483 MPa); Elongation 10–18%
Comparator Or Baseline	Zr702: Tensile ≥379 MPa (~380 MPa); Yield ≥207 MPa; Elongation 16–24%
Quantified Difference	Zr705 tensile strength is 1.45–1.8× higher; Zr705 yield strength is 1.83–2.33× higher; elongation is 1.3–2.4× lower in Zr705
Conditions	Annealed condition per ASTM specifications; room temperature

Why This Matters

For pressure vessels, reactor internals, and structural components in chemical plants, specifying Zr705 over Zr702 can reduce wall thickness requirements by approximately 40% for the same design pressure, directly affecting material cost, weight, and fabrication economics.

• [1] Edgetech Industries LLC, 'Zirconium Strip Specifications': 'Zr702: Tensile Strength ≥379 MPa, Yield ≥207 MPa, Elongation ≥16%; Zr705: Tensile ≥552 MPa, Yield ≥379 MPa, Elongation ≥16%.' View Source
• [2] Refractory Metal, 'Zr 702 vs. Zr 704 vs. Zr 705': 'Property | Zr 702: ~380 MPa tensile, ~207 MPa yield, 16-24% elongation | Zr 705: ~690 MPa tensile, ~483 MPa yield, 10-18% elongation.' View Source

Alkali Resistance: Zirconium vs. Titanium and Tantalum — Superior Performance in Boiling Caustic Solutions

Zirconium demonstrates resistance to molten alkali and boiling concentrated caustic solutions that surpasses both titanium and tantalum [1]. In a comparative investigation of commercially pure zirconium versus commercially pure titanium, zirconium was found to exhibit higher resistance in highly concentrated alkalis, while titanium shows limited resistance to concentrated caustic environments [2]. Although quantitative corrosion rates in concentrated NaOH at boiling temperatures are not uniformly reported in a single head-to-head study, the qualitative distinction is consistently documented across multiple independent sources: zirconium is specified for caustic service where titanium is proscribed and where tantalum, despite higher nominal acid resistance, can suffer attack in strong alkaline media [1][3].

Evidence Dimension	Corrosion resistance in concentrated boiling alkali (NaOH/KOH) solutions
Target Compound Data	Zirconium: resistant to molten alkali and boiling concentrated caustic; described as 'excellent' or 'surpassing titanium and tantalum'
Comparator Or Baseline	Titanium: not resistant to concentrated alkali; Tantalum: limited alkali resistance despite excellent acid resistance
Quantified Difference	Quantitative rate data unavailable from single comparative study; documented as qualitative go/no-go distinction across independent sources
Conditions	Boiling concentrated NaOH/KOH; molten alkali environments

Why This Matters

In chlor-alkali plants, pulp and paper digesters, and chemical processes involving alternating acid-alkali exposure, zirconium's unique ability to withstand both strong acids and strong alkalis eliminates the need for dual-material construction, reducing fabrication complexity and eliminating galvanic corrosion risk at dissimilar-metal joints.

• [1] Shaanxi Zhenchengtai Materials Co., Ltd., 'Comprehensive Analysis of Corrosion Resistance of Zirconium Plate,' 2025: 'Excellent alkali resistance: resistant to molten alkali and boiling concentration caustic alkali solutions, with performance surpassing titanium and tantalum.' View Source
• [2] CiNii Research, 'Corrosion Resistance of Commercially Pure Zirconium in Comparison with Commercially Pure Titanium,' Japanese study: 'In highly concentrated alkalis, it [zirconium] exhibits higher resistance than titanium.' View Source
• [3] Holmes, D., 'Comparison of Reactive and Refractory Metals in Selected Aqueous Environments,' Materials Performance, Vol. 44, No. 4, 2005, pp. 46–49: including generalized corrosion data for zirconium, titanium, tantalum in alkaline environments. View Source

Procurement Cost Advantage: Zirconium vs. Tantalum — Lower Material Cost with Broader Acid-Alkali Compatibility

In chemical plant construction, zirconium offers a lower material and fabrication cost compared to tantalum while providing acceptable corrosion resistance across a wider range of acid and alkali service conditions [1]. Tantalum, while inert across all hydrochloric acid concentrations (corrosion rate <0.025 mm/year), carries a substantial cost premium and is generally reserved for the most severe conditions where zirconium may be marginal—such as highly concentrated boiling sulfuric acid above 70% [2]. Fabrication costs for zirconium are also reported to be lower than for tantalum, enabling simplified equipment design for sulfuric acid reboiler applications [1]. For procurement decisions, zirconium represents the cost-optimized middle ground between titanium (lowest cost, limited acid range) and tantalum (maximum corrosion resistance, highest cost).

Evidence Dimension	Relative material and fabrication cost vs. applicable corrosion service range
Target Compound Data	Zirconium: lower price than tantalum; applicable to HCl at all concentrations, H₂SO₄ up to ~70% boiling, HNO₃, caustic, most organic acids
Comparator Or Baseline	Tantalum: highest cost; applicable to virtually all acid concentrations and temperatures, including boiling concentrated H₂SO₄; Titanium: lowest cost; limited to dilute reducing acids, strong oxidizing acids, and neutral chloride media
Quantified Difference	Exact price ratios are market-variable; published sources consistently rank Zr as cost-advantaged vs. Ta with broader service range than Ti
Conditions	Chemical process industry procurement ranking for acid/caustic service

Why This Matters

For HCl service equipment (columns, heat exchangers, piping), zirconium delivers near-tantalum corrosion performance at a materially lower capital cost, while for sulfuric acid service up to 70% concentration, it outperforms titanium which is essentially unusable, positioning Zr as the optimal cost-performance selection for the largest segment of aggressive chemical environments.

• [1] Van Wateren, G., 'Construction of Zirconium Equipment for Chemical Plants,' Shell Group study: 'The principles described for the construction of tantalum equipment also hold good for zirconium but, owing to its lower price, the design can often be simplified in order to save on costs of fabrication.' View Source
• [2] Ruisen Special Steel, Inc., 'Metal Materials Resistant to Hydrochloric Acid Corrosion,' 2024: 'Tantalum: Inert across all hydrochloric acid concentrations, with a corrosion rate <0.025 mm/a, making it ideal for harsh conditions, though costly. Zirconium: Forms a protective oxide layer, offering superior resistance to hydrohalic acids, but its high cost limits widespread use.' View Source

Procurement-Driven Application Scenarios Where Zirconium (7440-67-7) Differentiation Is Quantitatively Material

Nuclear Fuel Cladding and Core Structural Components (Requiring Zr with Hf < 100 ppm)

The 570-fold difference in thermal neutron absorption cross-section between zirconium (0.18 barn) and hafnium (105 barn) makes hafnium removal to below 100 ppm an absolute requirement for any nuclear reactor core application [1]. Procurement specifications must explicitly require nuclear-grade zirconium with certified Hf content, as commercial-grade zirconium containing 1–5% Hf would increase parasitic neutron capture by over two orders of magnitude, rendering the reactor core incapable of sustaining criticality [2]. This is a binary specification gate, not a cost-performance trade-off.

Seawater-Cooled Heat Exchangers and Marine Aquaculture Heating Systems

In 3.5% NaCl environments, zirconium's passive film resistance of 63,000 Ω is 1.6× higher than titanium's 39,700 Ω and 20× higher than 316L stainless steel's 3,150 Ω [1]. The corrosion current density of Zr (0.5 μA/cm²) is 5× lower than Ti (2.5 μA/cm²) and 13× lower than 316L (6.5 μA/cm²) [1]. For marine aquaculture heating applications where 316L and titanium heaters are routinely replaced annually due to localized corrosion, specifying zirconium eliminates this failure mode and extends service intervals.

Hydrochloric Acid Distillation, Storage, and Heat Exchange Equipment

Zirconium's corrosion rate of <0.025 mm/year in boiling concentrated HCl makes it one of very few metallic materials suitable for this environment, alongside tantalum [1]. Titanium is categorically unsuitable due to rapid dissolution in uninhibited reducing HCl [2]. Between zirconium and tantalum, zirconium is the lower-cost option with simplified fabrication requirements, making it the preferred selection for HCl service columns, reboilers, storage tanks, and piping where tantalum's extreme cost cannot be justified [3].

High-Strength Chemical Process Equipment Requiring Nb-Alloyed Zr705

For pressure vessels, reactor internals, and structural components in chemical plants, specifying Zr705 (UNS R60705, 2–3% Nb) instead of Zr702 delivers a tensile strength ≥552 MPa (vs. ≥379 MPa) and yield strength ≥379 MPa (vs. ≥207 MPa), enabling approximately 40% wall thickness reduction for equivalent pressure ratings [1][2]. This directly reduces material weight, cost, and weld volume, though the lower elongation (10–18% vs. 16–24%) must be accounted for in forming operations [2].

• [1] Kim, S.-J. et al., 'A Study on the Galvanic Corrosion for Zirconium with Titanium and 316L Stainless Steel,' Journal of the Korean Society of Marine Environment & Safety, 2013. View Source
• [2] Refractory Metal, 'Zr 702 vs. Zr 704 vs. Zr 705,' 2025. View Source
• [3] Shaanxi Zhenchengtai Materials Co., Ltd., 'Comprehensive Analysis of Corrosion Resistance of Zirconium Plate,' 2025. View Source
• [4] Edgetech Industries LLC, 'Zirconium Strip Specifications,' ASTM B551 data for Zr702 and Zr705 mechanical properties. View Source